Cas no 2229530-16-7 (4-{3-methyl(propan-2-yl)aminopropyl}piperidin-4-ol)

• Product Name: 4-{3-methyl(propan-2-yl)aminopropyl}piperidin-4-ol
• CAS No: 2229530-16-7
• MF: C₁₂H₂₆N₂O
• MW: 214.347643375397
• CID: 6340224
• PubChem ID: 165678497
• Update Time: 2025-08-04

4-{3-methyl(propan-2-yl)aminopropyl}piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-{3-methyl(propan-2-yl)aminopropyl}piperidin-4-ol
• 4-{3-[methyl(propan-2-yl)amino]propyl}piperidin-4-ol
• EN300-1769529
• 2229530-16-7

• Inchi： 1S/C12H26N2O/c1-11(2)14(3)10-4-5-12(15)6-8-13-9-7-12/h11,13,15H,4-10H2,1-3H3
• InChI Key： GCTCALOBJUAXEM-UHFFFAOYSA-N
• SMILES： OC1(CCCN(C)C(C)C)CCNCC1

Computed Properties

• Exact Mass: 214.204513457g/mol
• Monoisotopic Mass: 214.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-{3-methyl(propan-2-yl)aminopropyl}piperidin-4-ol

Introduction to 4-{3-methyl(propan-2-yl)aminopropyl}piperidin-4-ol (CAS No. 2229530-16-7)

4-{3-methyl(propan-2-yl)aminopropyl}piperidin-4-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2229530-16-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This piperidine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The molecule's composition, featuring a piperidine ring substituted with a 3-methyl(propan-2-yl)amino propyl side chain, suggests properties that may be conducive to interactions with biological targets, making it a promising candidate for further exploration.

The chemical structure of 4-{3-methyl(propan-2-yl)aminopropyl}piperidin-4-ol can be described as a heterocyclic amine derivative, where the piperidine core provides a rigid scaffold that enhances binding affinity and selectivity. The presence of the 3-methyl(propan-2-yl)amino group introduces hydrophobic and basic characteristics, which are often exploited in the design of bioactive molecules. This structural motif is reminiscent of other pharmacologically relevant compounds that have demonstrated efficacy in modulating various biological pathways.

In recent years, there has been a surge in research focused on developing novel piperidine-based scaffolds due to their versatility and reported biological activity. Studies have shown that piperidine derivatives can serve as key components in the design of small-molecule inhibitors, agonists, and antagonists targeting receptors and enzymes involved in therapeutic areas such as central nervous system (CNS) disorders, cardiovascular diseases, and oncology. The compound 4-{3-methyl(propan-2-yl)aminopropyl}piperidin-4-ol is no exception and holds potential as a building block for next-generation therapeutics.

One of the most compelling aspects of this compound is its potential to interact with protein targets through multiple binding modes. The combination of the piperidine nitrogen and the tertiary amine in the side chain allows for hydrogen bonding, hydrophobic interactions, and possible cation-pi interactions with biological macromolecules. Such features are critical for achieving high affinity and selectivity, which are paramount in drug design to minimize off-target effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding properties of 4-{3-methyl(propan-2-yl)aminopropyl}piperidin-4-ol with greater accuracy. These tools have been instrumental in identifying optimal analogs and modifications that could enhance its pharmacological profile. For instance, virtual screening campaigns have identified derivatives of this compound that exhibit improved solubility, metabolic stability, and target engagement.

The synthesis of 4-{3-methyl(propan-2-yl)aminopropyl}piperidin-4-ol presents an interesting challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions, asymmetric hydrogenation, and protecting group strategies have been employed to achieve high yields and enantiomeric purity. These advances are crucial for ensuring that subsequent biological evaluations are conducted on well-defined compounds.

In terms of biological activity, preliminary studies on 4-{3-methyl(propan-2-yl)aminopropyl}piperidin-4-ol suggest that it may possess properties relevant to therapeutic intervention. For example, its structural similarity to known active compounds has prompted investigations into its potential as a modulator of neurotransmitter systems or as an inhibitor of enzyme targets implicated in disease pathways. While these findings are preliminary, they underscore the importance of exploring this compound further.

The development of novel pharmacological entities often involves optimizing physicochemical properties to enhance drug-like characteristics. Parameters such as lipophilicity (logP), solubility, polar surface area (PSA), and metabolic stability are carefully considered during lead optimization. 4-{3-methyl(propan-2-yl)aminopropyl}piperidin-4-ol exhibits profiles that are amenable to optimization, making it a valuable scaffold for medicinal chemists seeking to develop new treatments.

Moreover, the growing interest in structure-based drug design has highlighted the importance of understanding how small molecules interact with their biological targets at an atomic level. X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and other biophysical techniques have been employed to elucidate binding modes and refine molecular models. These insights can guide medicinal chemists in designing more effective analogs based on 4-{3-methyl(propan-2-y l)aminopropyl}piperidin - 4 - ol.

The future direction of research on this compound will likely involve both experimental validation and computational exploration. Further synthetic efforts will aim to diversify the chemical space around this scaffold by introducing various substituents or exploring different functional groups. Concurrently, biological assays will be conducted to assess activity against relevant targets and evaluate potential therapeutic applications.

In conclusion, 4-{ 3 - methyl( propan - 2 - y l ) amin oprop y l } piper id ine - 4 - o l ( C A S N o . 2229530 - 16 - 7 ) represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activity. The combination of synthetic advances and modern computational tools provides a strong foundation for exploring its therapeutic potential further.